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Compound of Interest

Compound Name: 5-Nitropicolinamide

Cat. No.: B1583589

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Nitropicolinamide, a non-halogenated organic compound. Adherence to these guidelines will
help mitigate risks and ensure compliance with regulatory standards.

Key Safety and Disposal Information

A summary of critical data for 5-Nitropicolinamide is presented below, offering a quick
reference for safe handling and disposal.
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Identifier Value Reference
Chemical Name 5-Nitropyridine-2-carboxamide [1]
Synonyms 5-nitropicolinamide [1]
CAS Number 59290-34-5 [1]
Molecular Formula C6H5N303 [1]
Primary Hazard Harmful if swallowed. [2]

) ) Protective gloves, protective
Personal Protective Equipment

clothing, eye protection, face 3
(PPE) 9 yep [3]

protection.

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [3]

plant.

Disposal Protocol

The proper disposal of 5-Nitropicolinamide should be conducted in a manner that ensures the
safety of laboratory personnel and prevents environmental contamination. The following step-
by-step protocol should be followed:

e Personal Protective Equipment (PPE): Before handling 5-Nitropicolinamide, ensure that
appropriate PPE is worn, including safety glasses or goggles, a lab coat, and chemical-
resistant gloves.[3]

o Waste Segregation: 5-Nitropicolinamide is a non-halogenated organic compound.[4] As
such, it should be collected in a designated, properly labeled waste container for non-
halogenated organic waste.[4] Do not mix with halogenated organic wastes, inorganic
wastes such as acids and bases, or other incompatible materials.[4][5]

» Container Management:

o Use a sturdy, leak-proof container for waste collection.[5]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/msds/5-nitropyridine-2-carboxamide.htm
https://www.chemicalbook.com/msds/5-nitropyridine-2-carboxamide.htm
https://www.chemicalbook.com/msds/5-nitropyridine-2-carboxamide.htm
https://www.chemicalbook.com/msds/5-nitropyridine-2-carboxamide.htm
https://www.tcichemicals.com/BE/en/sds/T1470_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1583589?utm_src=pdf-body
https://www.benchchem.com/product/b1583589?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1583589?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The container must be clearly labeled with "Hazardous Waste" and the specific chemical
name, "5-Nitropicolinamide."

o Keep the waste container securely closed when not in use.[3]

o Store the waste container in a designated satellite accumulation area within the laboratory.

[5]

o Disposal Procedure:
o Do not dispose of 5-Nitropicolinamide down the drain or in regular trash.

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][6]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.[6]

e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that have come into contact with 5-
Nitropicolinamide using an appropriate solvent and cleaning procedure.

o Dispose of any contaminated materials, such as paper towels or wipes, as hazardous
waste in the same designated container.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-
Nitropicolinamide.

Caption: Workflow for the safe disposal of 5-Nitropicolinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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